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Compound of Interest

Compound Name: 2-Methyl-4-phenylpyrimidine

Cat. No.: B1583994 Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Methyl-4-
phenylpyrimidine

Abstract
2-Methyl-4-phenylpyrimidine is a heterocyclic aromatic compound featuring a pyrimidine

core, a key scaffold in numerous biologically active molecules.[1][2] Accurate and

comprehensive structural elucidation is paramount for its application in medicinal chemistry and

materials science. This guide provides a detailed framework for the spectroscopic

characterization of 2-Methyl-4-phenylpyrimidine using a multi-technique approach, including

Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Mass Spectrometry

(MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. By integrating predicted data, established

methodologies, and field-proven insights, this document serves as a practical reference for

researchers engaged in the synthesis and analysis of pyrimidine derivatives.

Molecular Structure and Spectroscopic Implications
The structure of 2-Methyl-4-phenylpyrimidine (C₁₁H₁₀N₂) consists of a pyrimidine ring

substituted with a methyl group at the C2 position and a phenyl group at the C4 position.[3]

Each component of this molecule—the pyrimidine ring, the phenyl ring, and the methyl group—

exhibits unique spectroscopic signatures that, when analyzed collectively, provide an

unambiguous confirmation of its identity and purity.
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Pyrimidine Ring: A six-membered aromatic heterocycle with two nitrogen atoms at positions

1 and 3. The nitrogen atoms significantly influence the electronic environment, deshielding

adjacent protons and carbons.

Phenyl Group: An aromatic substituent whose protons and carbons will appear in the

characteristic aromatic regions of NMR spectra. Its attachment to the pyrimidine ring creates

a conjugated π-system.

Methyl Group: A simple alkyl substituent that will provide a distinct, upfield signal in the ¹H

NMR spectrum, serving as a key identifier.

Synthesis & Purification

Spectroscopic Analysis

Validation

Synthesized
Product

Mass Spec (MS)
• m/z 170 (M+)

• Fragments: 155, 143, 77

FT-IR
• Aromatic C-H (>3000 cm⁻¹)
• Aliphatic C-H (<3000 cm⁻¹)

• C=N, C=C (1450-1650 cm⁻¹)

NMR (¹H & ¹³C)
• ¹H: Me, Ph, Pyr signals
• ¹³C: 11 unique carbons

UV-Vis
• λ_max ~250-280 nm

Structure Confirmed:
2-Methyl-4-phenylpyrimidine

Confirms MW
& Fragments

Confirms
Functional Groups

Confirms Connectivity
& Atom Count

Confirms
Conjugated System

Purity Assessment:
Absence of impurities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1583994?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583994?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1895016
https://www.bldpharm.com/products/1187930-50-2.html
https://www.bldpharm.com/products/1187930-50-2.html
https://www.tci-chemical-trading.com/product/CT001028224
https://www.tci-chemical-trading.com/product/CT001028224
https://www.benchchem.com/product/b1583994#spectroscopic-characterization-of-2-methyl-4-phenylpyrimidine
https://www.benchchem.com/product/b1583994#spectroscopic-characterization-of-2-methyl-4-phenylpyrimidine
https://www.benchchem.com/product/b1583994#spectroscopic-characterization-of-2-methyl-4-phenylpyrimidine
https://www.benchchem.com/product/b1583994#spectroscopic-characterization-of-2-methyl-4-phenylpyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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